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Compound of Interest

3-(3-Fluorophenyl)isoxazole-5-
Compound Name:
carbaldehyde

Cat. No.: B1441210

An In-depth Technical Guide to the Safe Handling of 3-(3-Fluorophenyl)isoxazole-5-
carbaldehyde

This document provides a comprehensive safety and handling guide for 3-(3-
Fluorophenyl)isoxazole-5-carbaldehyde, a heterocyclic building block with significant
potential in medicinal chemistry and materials science. As researchers and drug development
professionals, a thorough understanding of a compound's safety profile is not merely a
regulatory formality but a foundational pillar of scientific integrity and successful innovation. The
unique reactivity of the isoxazole scaffold, combined with the electronic properties of the
fluorophenyl group, makes this aldehyde a valuable intermediate; however, these same
properties necessitate a rigorous approach to its handling.[1] This guide synthesizes available
safety data with practical, field-proven insights to ensure its safe and effective use in a
laboratory setting.

Section 1: Chemical Identity and Physicochemical
Profile

A precise understanding of a compound's physical and chemical properties is the starting point
for a robust safety assessment. These parameters dictate appropriate storage conditions,
potential reaction hazards, and the necessary personal protective equipment.
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3-(3-Fluorophenyl)isoxazole-5-carbaldehyde is an off-white amorphous solid.[1] Its core
structure consists of a central isoxazole ring, substituted with a 3-fluorophenyl group at the 3-
position and a reactive carbaldehyde (aldehyde) group at the 5-position. This aldehyde
functionality is a key site for further synthetic transformations, while the fluorophenyl moiety can
modulate the molecule's biological activity and pharmacokinetic properties.[1]

Property Value Source(s)

3-(3-Fluorophenyl)isoxazole-5-

Chemical Name [21[31[4]
carbaldehyde

CAS Number 885273-52-9 [11[3]114]

Molecular Formula C10H6FNO2 [1112114]

Molecular Weight 191.16 g/mol [1][2][4]

) Solid, Off-white amorphous

Physical Form [1112][3]
powder

Melting Point 78-85 °C [1]

Purity Typically =297% (via HPLC) [1][5]

SMILES String Fclccee(cl)-c2cc(C=0)on2 [2]

FMVCEZDURIQSCF-
INChl Key [2][3]
UHFFFAOYSA-N

Section 2: GHS Hazard Identification and
Classification

The Globally Harmonized System (GHS) provides a standardized framework for
communicating hazard information. 3-(3-Fluorophenyl)isoxazole-5-carbaldehyde is classified
under this system, and understanding its designation is critical for all personnel.

The primary hazard identified for this compound is Acute Oral Toxicity (Category 4).[2][6] This
classification indicates that the substance is harmful if swallowed.[4] This is a significant
consideration for laboratory hygiene and dictates strict protocols to prevent ingestion.
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GHS Classification Details Source(s)
Pictogram GHSO07 (Exclamation Mark) [2][3]
Signal Word Warning [21[31[4]
Hazard Statement H302: Harmful if swallowed [21[31[4]

WGK 3 (Germany) - Severely
Water Hazard Class [2][6]
hazardous to water

It is crucial to note that while acute oral toxicity is the formally classified hazard, the
toxicological properties have not been fully investigated.[7] Researchers must operate under
the principle that other, uncharacterized hazards may exist.

Section 3: Exposure Controls and Personal
Protective Equipment (PPE)

Given the known oral hazard and the potential for uncharacterized risks, a multi-layered
approach to exposure control is mandatory. This involves a combination of engineering controls
(e.g., chemical fume hoods) and a robust PPE regimen.

Engineering Controls: All weighing and handling of the solid compound, as well as any
reactions involving it, should be conducted within a certified chemical fume hood to prevent
inhalation of dust particles and to contain any potential vapors.

Personal Protective Equipment (PPE): The selection of PPE is the final barrier between the
researcher and the chemical. The following workflow outlines the minimum required PPE.
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PPE Workflow for Handling C10HsFNO2

Start Handling Procedure

Work Inside Certified
Chemical Fume Hood

Wear ANSI Z87.1 Compliant
Safety Glasses with Side Shields
or Goggles (P305)

Wear Chemically Resistant
Gloves (e.g., Nitrile)

Wear Standard
Laboratory Coat (P280)

Practice Strict Personal Hygiene
(No eating/drinking, wash hands thoroughly)

Procedure Complete

Click to download full resolution via product page

Caption: PPE workflow for handling 3-(3-Fluorophenyl)isoxazole-5-carbaldehyde.
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Section 4: Emergency Procedures and First Aid

Preparedness is paramount. In the event of an accidental exposure, immediate and correct
action can significantly mitigate harm. All laboratory personnel must be familiar with the location
of safety showers and eyewash stations and be trained in these emergency protocols.

Exposure Event Occurs

Expogure Route

/

: A :
—:Gngestiun (Swallowing)) (Eye Contact) (Skin Comact) Gnhalation):

Imn"ediate Action Required

Y

\ 4 \ 4

Immediately flush eyes with water

Rinse mouth with water.

Do NOT induce vomitin for at least 15 minutes (P351). Take off contaminated clothing. Move person to fresh air.
S mrsie] attgr.ﬂion Remove contact lenses if present and easy to do. Wash skin with soap and plenty of water. If not breathing, give artificial respiration.
Show SDS to physician. Continue rinsing. Seek medical attention. Seek medical attention.

Seek immediate medical attention.

Click to download full resolution via product page
Caption: First aid decision workflow for various exposure routes.

Section 5: Storage, Stability, and Handling Protocols

Proper storage is essential for maintaining the compound's purity and for ensuring laboratory
safety.[1] Incompatibility with other reagents can lead to degradation or hazardous reactions.

Storage Conditions:
o Temperature: Store in a tightly sealed container at 2-8°C.[1][3]

o Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon) to prevent
degradation from air and moisture.[3]
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Location: Keep in a designated area for toxic or hazardous materials, away from
incompatible substances.

Stability and Reactivity:

The compound is stable under the recommended storage conditions.[1]

It is classified as a combustible solid (Storage Class 11).[2][6] Keep away from heat and
sources of ignition.[7]

Incompatible Materials: Avoid strong reducing agents.[7]

Hazardous Decomposition Products: Combustion may produce hazardous gases, including
carbon monoxide (CO), carbon dioxide (COz), and nitrogen oxides (NOX).[7]

Handling Protocol:

Preparation: Before handling, ensure the work area (fume hood) is clean and uncluttered.
Confirm safety equipment (eyewash, shower) is accessible.

Aliquotting: Allow the container to warm to room temperature before opening to prevent
condensation. Weigh the desired amount of the solid in the fume hood.

Dispensing: Use appropriate tools (spatulas) to handle the solid. Avoid creating dust.

Cleanup: Clean any spills immediately according to accidental release procedures.
Decontaminate all surfaces and tools after use.

Disposal: Dispose of waste material in a properly labeled hazardous waste container
according to institutional and local regulations. Do not empty into drains.[7]

Section 6: Accidental Release and Firefighting
Measures

Accidental Release:

o Evacuate: Evacuate non-essential personnel from the immediate area.
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e Ventilate: Ensure the area is well-ventilated (work within a fume hood if possible).

» Contain: Wearing full PPE, sweep up the spilled solid carefully to avoid creating dust.[7]
o Collect: Place the material into a suitable, labeled container for disposal.[7]

Firefighting:

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical powder,
or appropriate foam.[7]

» Protective Equipment: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA).[7]

Conclusion

3-(3-Fluorophenyl)isoxazole-5-carbaldehyde is a valuable research chemical whose utility is
predicated on its safe and informed handling. The primary established hazard is acute oral
toxicity (GHS Category 4), mandating stringent controls to prevent ingestion. However, the
designation of its toxicological profile as "not fully investigated" requires that researchers treat it
with a heightened level of caution, adhering strictly to the PPE, storage, and handling protocols
outlined in this guide. By integrating these safety principles into the experimental workflow, the
scientific community can continue to explore the potential of this and other novel isoxazole
derivatives while upholding the highest standards of laboratory safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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